8-Nitroquinazolin-4-ol

• IUPAC Name: 8-nitro-3H-quinazolin-4-one
• InChI: InChI=1S/C8H5N3O3/c12-8-5-2-1-3-6(11(13)14)7(5)9-4-10-8/h1-4H,(H,9,10,12)
• InChI Key: FECQXFFMBXNHLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)[N+](=O)[O-])N=CNC2=O
• Molecular Formula: C8H5N3O3
• DSSTOX Substance ID: DTXSID50279946
• Molecular Weight: 191.14 g/mol
• CAS RN: 53638-54-3

Description

8-Nitroquinazolin-4-ol is a chemical compound that belongs to the quinazolinone family. It has gained significant attention in scientific research due to its diverse biological activities and potential applications in various fields. The compound has a CAS Number of 53638-54-3 and a molecular weight of 191.15.

Molecular Structure Analysis

The molecular formula of 8-Nitroquinazolin-4-ol is C8H5N3O3. The InChI Code is 1S/C8H5N3O3/c12-8-5-2-1-3-6 (11 (13)14)7 (5)9-4-10-8/h1-4H, (H,9,10,12).

Physical And Chemical Properties Analysis

8-Nitroquinazolin-4-ol is a solid at room temperature. It should be stored in a dry environment at a temperature between 2-8°C.

Scientific Research Applications

Antimalarial Activity

• 8-Nitroquinazolin-4-ol exhibits promising antimalarial properties. Researchers have explored its efficacy against Plasmodium species, which cause malaria. .

Antitumor Potential

• Studies suggest that 8-Nitroquinazolin-4-ol possesses antitumor activity. It may inhibit cancer cell growth by interfering with cell signaling pathways or inducing apoptosis (programmed cell death). .

Anticonvulsant Properties

• 8-Nitroquinazolin-4-ol has been evaluated for its anticonvulsant effects. It may modulate neuronal excitability and reduce seizure activity. .

Fungicidal Applications

• The compound exhibits fungicidal activity against various fungal pathogens. Researchers have explored its effectiveness in controlling fungal infections, particularly those affecting crops and plants. .

Antimicrobial Effects

• 8-Nitroquinazolin-4-ol shows promise as an antimicrobial agent. It inhibits the growth of bacteria and other microorganisms. .

Anti-Inflammatory Potential

• Inflammation plays a role in various diseases. 8-Nitroquinazolin-4-ol has been studied for its anti-inflammatory effects. .

These applications highlight the versatility of 8-Nitroquinazolin-4-ol and underscore its importance in medicinal chemistry and biological research. . If you’d like more detailed information on any specific application, feel free to ask!

Safety and Hazards

The compound is classified under the GHS07 pictogram with the signal word "Warning". The hazard statements associated with it are H302-H315-H319-H335. Precautionary measures include P261-P305+P351+P338.

Mechanism of Action

Target of Action

Quinazoline derivatives, a class of compounds to which 8-nitroquinazolin-4-ol belongs, have been reported to exhibit a broad range of medicinal activities .

Mode of Action

Quinazoline derivatives have been shown to interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Quinazoline derivatives have been reported to affect various biochemical pathways, leading to downstream effects .

Result of Action

Quinazoline derivatives have been reported to exhibit a range of biological activities, including antifungal, antiviral, antidiabetic, anticancer, anti-inflammatory, antibacterial, and antioxidant activities .

Synthesis routes and methods

Procedure details

Formamide (17.1 g, 380 mmol) was added to a solution of 2-amino-3-nitrobenzoic acid (2.0 g, 11 mmol) in methoxy ethanol (5 ml) and the reaction was heated at 200 C in a sealed tube for 17 h. After cooling, the mixture was concentrated in vacuo. The residue was quenched with sat. aq. NaHCO3 solution and the aqueous phase was extracted with EtOAc (100 ml, ×2). The combined organic phases were dried (Na2SO4) and concentrated in vacuo. The crude residue was purified by column chromatography with DCM as the eluent to give the title compound (300 mg, 14%).